Cas no 1328037-07-5 (Benzyl 3-benzoylpiperidine-1-carboxylate)

• Product Name: Benzyl 3-benzoylpiperidine-1-carboxylate
• CAS No: 1328037-07-5
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 6156711
• PubChem ID: 110394513
• Update Time: 2025-05-20

Benzyl 3-benzoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-benzoylpiperidine-1-carboxylate
• EN300-37396781
• 1328037-07-5
• Benzyl 3-benzoylpiperidine-1-carboxylate

• Inchi： 1S/C20H21NO3/c22-19(17-10-5-2-6-11-17)18-12-7-13-21(14-18)20(23)24-15-16-8-3-1-4-9-16/h1-6,8-11,18H,7,12-15H2
• InChI Key： YMJDPMVNENOPSV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C(C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on Benzyl 3-benzoylpiperidine-1-carboxylate

Benzyl 3-benzoylpiperidine-1-carboxylate (CAS No. 1328037-07-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Benzyl 3-benzoylpiperidine-1-carboxylate, identified by the chemical abstracts service number CAS No. 1328037-07-5, is a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of a benzyl group, a benzoyl moiety, and a piperidine ring makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of Benzyl 3-benzoylpiperidine-1-carboxylate lends itself to various pharmacophoric interactions, making it a valuable candidate for drug discovery initiatives. The presence of the piperidine ring, known for its role in enhancing bioavailability and metabolic stability, positions this compound as a promising intermediate in the synthesis of more complex molecules. Furthermore, the benzoyl group can serve as a site for further functionalization, allowing chemists to tailor the properties of the compound to specific biological targets.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders. Piperidine derivatives have emerged as key players in this field due to their ability to modulate central nervous system (CNS) activity. Benzyl 3-benzoylpiperidine-1-carboxylate is no exception, and its potential as a precursor for CNS-active compounds has been explored by several research groups. Studies have indicated that derivatives of this molecule may exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative diseases.

The benzoyl group in Benzyl 3-benzoylpiperidine-1-carboxylate also plays a crucial role in its reactivity and functionality. This moiety can participate in various chemical reactions, including condensation reactions with amino acids or nucleophiles, which can lead to the formation of more complex structures. Such reactivity makes it an attractive building block for medicinal chemists aiming to develop novel scaffolds with improved pharmacological profiles.

One of the most compelling aspects of Benzyl 3-benzoylpiperidine-1-carboxylate is its potential as a starting point for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. This approach has been instrumental in optimizing drug candidates for various therapeutic applications. For instance, modifications to the benzyl group or the piperidine ring can significantly alter the compound's affinity for target enzymes or receptors.

The synthesis of Benzyl 3-benzoylpiperidine-1-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of piperidine derivatives, followed by functionalization with benzoyl chloride or benzoyl bromide to introduce the benzoyl group. Subsequent reactions, such as esterification or amidation, can be employed to further modify the molecule. These synthetic strategies highlight the compound's versatility and its suitability for advanced chemical transformations.

In addition to its synthetic appeal, Benzyl 3-benzoylpiperidine-1-carboxylate has been studied for its potential role in material science applications. The rigid structure provided by the piperidine ring and the aromatic nature of the benzyl and benzoyl groups make it an interesting candidate for designing functional materials with specific properties. For example, these compounds could be incorporated into polymers or coatings to enhance their mechanical strength or thermal stability.

The growing interest in green chemistry has also influenced research on Benzyl 3-benzoylpiperidine-1-carboxylate. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional synthetic approaches. Such advancements not only improve efficiency but also align with global efforts to promote sustainable practices in chemical manufacturing.

Another area where Benzyl 3-benzoylpiperidine-1-carboxylate shows promise is in computational chemistry and molecular modeling. The availability of high-resolution crystal structures and computational methods allows researchers to predict how this compound might interact with biological targets at an atomic level. This information is crucial for designing experiments and optimizing drug candidates before they enter clinical trials.

The future directions for research on Benzyl 3-benzoylpiperidine-1-carboxylate are vast and exciting. As our understanding of biological systems continues to expand, so does the potential for this compound to contribute to new therapeutic breakthroughs. Whether it serves as a lead compound or an intermediate in larger syntheses, its unique structural features make it a valuable asset in both academic and industrial settings.